Cas no 896323-46-9 (3-(2-fluorophenyl)methyl-1,7-dimethyl-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(2-fluorophenyl)methyl-1,7-dimethyl-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 896323-46-9
• MF: C₁₉H₁₈FN₅O₂
• MW: 367.376926898956
• CID: 6222448
• PubChem ID: 16810099
• Update Time: 2025-07-17

3-(2-fluorophenyl)methyl-1,7-dimethyl-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)methyl-1,7-dimethyl-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• F2542-1757
• 896323-46-9
• 8-allyl-3-(2-fluorobenzyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• SR-01000022002
• SR-01000022002-1
• AKOS015862272

• Inchi： 1S/C19H18FN5O2/c1-4-9-23-12(2)10-24-15-16(21-18(23)24)22(3)19(27)25(17(15)26)11-13-7-5-6-8-14(13)20/h4-8,10H,1,9,11H2,2-3H3
• InChI Key： WOUFJPAEEQIYEQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C(N(C)C2=C(C1=O)N1C=C(C)N(CC=C)C1=N2)=O

Computed Properties

• Exact Mass: 367.14445300g/mol
• Monoisotopic Mass: 367.14445300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-(2-fluorophenyl)methyl-1,7-dimethyl-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Overview of 3-(2-fluorophenyl)methyl-1,7-dimethyl-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 896323-46-9)

The compound 3-(2-fluorophenyl)methyl-1,7-dimethyl-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 896323-46-9) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique imidazo[1,2-g]purine core, combined with a 2-fluorophenyl substituent, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its intricate molecular architecture.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and immunology. The 3-(2-fluorophenyl)methyl derivative stands out due to its ability to interact with specific enzyme systems, such as kinases and phosphodiesterases, which are critical in signal transduction. This aligns with the growing trend of precision medicine, where compounds like this are tailored to address unmet medical needs with minimal side effects.

The synthesis of 3-(2-fluorophenyl)methyl-1,7-dimethyl-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves multi-step organic reactions, including cyclization and functional group transformations. Its prop-2-en-1-yl side chain offers versatility for further chemical modifications, making it a valuable scaffold for drug discovery. This adaptability is crucial in the context of AI-driven drug design, where computational models predict optimal structures for enhanced efficacy and bioavailability.

From a pharmacological perspective, the fluorophenyl moiety enhances the compound's lipophilicity, improving its membrane permeability—a key factor in blood-brain barrier penetration. This property is particularly relevant for neurodegenerative diseases, a hot topic in current biomedical research. Additionally, the 1,7-dimethyl groups contribute to metabolic stability, addressing one of the major challenges in drug development: rapid degradation in vivo.

Environmental and safety profiles are also critical considerations. Preliminary studies suggest that CAS No. 896323-46-9 exhibits favorable toxicity thresholds in preclinical models, aligning with the industry's shift toward green chemistry principles. Its potential for scalable production using sustainable methods further underscores its appeal to pharmaceutical companies aiming to reduce their ecological footprint.

In summary, 3-(2-fluorophenyl)methyl-1,7-dimethyl-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a compelling case study in modern drug development. Its structural complexity, therapeutic potential, and alignment with cutting-edge trends like personalized medicine and computational chemistry make it a molecule worth watching in the coming years. As research progresses, this compound may well emerge as a cornerstone in the next generation of biologically active agents.